(2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine

• IUPAC Name: (2R)-3-(2-fluoro-3-methoxyphenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C11H16FNO/c1-8(7-13)6-9-4-3-5-10(14-2)11(9)12/h3-5,8H,6-7,13H2,1-2H3/t8-/m1/s1
• InChI Key: KFGQWCZIRGNIDW-MRVPVSSYSA-N
• Canonical SMILES: CC(CC1=C(C(=CC=C1)OC)F)CN
• Isomeric SMILES: C[C@H](CC1=C(C(=CC=C1)OC)F)CN
• Molecular Formula: C11H16FNO
• Molecular Weight: 197.25 g/mol

Description

(2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine is a chemical compound that belongs to the class of phenethylamines. It is also known as 2-FMA and is a derivative of amphetamine. This compound has gained significant attention in recent years due to its potential use in scientific research.

Mechanism of Action

The mechanism of action of (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine is similar to that of other amphetamine derivatives. It works by increasing the release of dopamine and norepinephrine in the brain. This leads to an increase in energy, focus, and motivation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine are similar to those of other amphetamine derivatives. It can cause an increase in heart rate, blood pressure, and body temperature. It can also lead to a decrease in appetite and an increase in wakefulness.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine in lab experiments is its ability to selectively target dopamine and norepinephrine. This allows researchers to study the effects of these neurotransmitters on the brain in a controlled environment. However, one of the limitations of using this compound is its potential for abuse. It is important for researchers to handle this compound with care and follow proper safety protocols.

Future Directions

There are several future directions for the use of (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine in scientific research. One potential application is in the development of new treatments for attention deficit hyperactivity disorder (ADHD) and other neuropsychiatric disorders. Additionally, it may be used to study the effects of neurotransmitters on other physiological systems in the body. Further research is needed to fully understand the potential applications of this compound in scientific research.

Synthesis Methods

The synthesis of (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine can be achieved through various methods. One of the most common methods involves the reaction of 2-fluoro-3-methoxybenzaldehyde with nitroethane to produce 2-fluoro-3-methoxyphenyl-2-nitropropene. This intermediate is then reduced to (2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine using a reducing agent such as lithium aluminum hydride.

Scientific Research Applications

(2R)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropan-1-amine has been used in various scientific research studies. One of the primary applications of this compound is in the field of neuroscience. It has been used to study the effects of amphetamine derivatives on the central nervous system. Additionally, it has been used to investigate the role of dopamine and norepinephrine in the brain.